Cas no 313238-97-0 (N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 313238-97-0
• MF: C₂₃H₂₅N₅O₆S₂
• MW: 531.604502439499
• CID: 1446805
• PubChem ID: 2133269
• Update Time: 2025-05-19

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-4-(4-morpholinylsulfonyl)-
• N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide
• HMS588E09
• EU-0001157
• N-{4-[(4,6-DIMETHYLPYRIMIDIN-2-YL)SULFAMOYL]PHENYL}-4-(MORPHOLINE-4-SULFONYL)BENZAMIDE
• SMR000193753
• DivK1c_005747
• CDS1_004707
• N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-(4-morpholinylsulfonyl)benzamide
• HMS2447I11
• MLS002540234
• 313238-97-0
• BIM-0030149.P001
• SR-01000397363-1
• AG-670/11858041
• AKOS001482948
• ChemDiv1_000449
• F0348-0911
• CBMicro_030371
• STL228372
• SR-01000397363
• MLS000571741
• N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-4-(morpholinosulfonyl)benzamide
• N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-4-morpholin-4-ylsulfonylbenzamide
• CHEMBL1531777
• N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-(morpholin-4-ylsulfonyl)benzamide
• Oprea1_349362

• Inchi： 1S/C23H25N5O6S2/c1-16-15-17(2)25-23(24-16)27-35(30,31)20-9-5-19(6-10-20)26-22(29)18-3-7-21(8-4-18)36(32,33)28-11-13-34-14-12-28/h3-10,15H,11-14H2,1-2H3,(H,26,29)(H,24,25,27)
• InChI Key： IIPNMEUNBPMULB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)S(NC2N=C(C)C=C(C)N=2)(=O)=O)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 531.12485
• Monoisotopic Mass: 531.12462588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 147.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide

Professional Introduction to N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide (CAS No. 313238-97-0)

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide, identified by its CAS number 313238-97-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its sulfamoyl and morpholine-sulfonyl functional groups, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The molecular architecture of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide is characterized by a phenyl ring substituted with both a sulfamoyl group and a morpholine-4-sulfonyl moiety. This bifunctional design allows for multiple interactions with biological targets, which is a key factor in its potential pharmacological activity. The presence of the 4,6-dimethylpyrimidin-2-yl group further enhances the compound's complexity and specificity, making it an intriguing candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide has been identified as a potential inhibitor of several key enzymes, including those involved in inflammation, cancer, and metabolic disorders. Its ability to modulate these pathways makes it a valuable asset in the quest for novel therapeutic interventions.

The sulfamoyl group in this compound plays a crucial role in its interaction with biological targets. Sulfamoylated compounds are well-known for their ability to bind to enzymes and receptors with high affinity and selectivity. This property has been exploited in the development of various drugs, including antibiotics and anti-inflammatory agents. The morpholine-4-sulfonyl moiety further enhances the compound's pharmacological profile by providing additional binding sites and improving solubility.

Recent studies have demonstrated the potential of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide as an inhibitor of enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. JAK inhibitors have shown significant promise in clinical trials for conditions like rheumatoid arthritis and psoriasis. The compound's ability to selectively inhibit JAKs without affecting other kinases makes it an attractive candidate for further development.

In addition to its potential as a JAK inhibitor, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide has also been investigated for its anti-cancer properties. Cancer cells often exhibit altered signaling pathways that drive their growth and survival. By modulating these pathways, small-molecule inhibitors like this one can effectively target and kill cancer cells while minimizing side effects on healthy cells. Preliminary studies have shown that this compound can inhibit the proliferation of certain cancer cell lines by disrupting key signaling cascades.

The synthesis of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4,6-dimethylpyrimidine derivatives and sulfamoylated phenyl compounds. These intermediates are then coupled using established coupling techniques like palladium-catalyzed cross-coupling reactions or traditional amide bond formation methods.

The final step involves the introduction of the morpholine-4-sulfonyl group, which can be achieved through sulfonylation reactions or other suitable synthetic methodologies. Each step in the synthesis must be rigorously controlled to avoid side reactions and ensure the desired product is obtained in high purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of the final product.

The pharmacokinetic properties of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide are also critical factors in its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable distribution characteristics in animal models. These properties suggest that it may be suitable for oral administration in humans, which would enhance patient compliance compared to injectable therapies.

In conclusion, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-4-(morpholine-4-sulfonyl)benzamide(CAS No. 313238-97-0) is a promising compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.